5-Ethyl-4-phenyl-2,3-dihydro-1,3-thiazol-2-one
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Overview
Description
Thiazoles are a class of organic compounds that are characterized by a five-membered aromatic ring containing one sulfur atom, one nitrogen atom, and three carbon atoms . They are known for their diverse biological activities, including antimicrobial, antifungal, anti-inflammatory, antitumor, antidiabetic, antiviral, and antioxidant properties .
Synthesis Analysis
Thiazoles can be synthesized through several methods. One common method involves the reaction of α-haloketones with thioamides . The specific synthesis process for “5-Ethyl-4-phenyl-2,3-dihydro-1,3-thiazol-2-one” would depend on the specific reactants and conditions used.Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions . The specific reactions that “5-Ethyl-4-phenyl-2,3-dihydro-1,3-thiazol-2-one” can undergo would depend on its specific structure and the conditions under which it is reacted.Physical And Chemical Properties Analysis
Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . They are typically clear pale yellow liquids with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole derivatives have been reported to have analgesic (pain-relieving) properties . They have been tested for their in vitro analgesic activities using acetic acid-induced writhing .
Anti-inflammatory Activity
Thiazole compounds have been found to exhibit anti-inflammatory effects . Inflammation is a vital part of the body’s immune response, and substances that can effectively manage inflammation are crucial in treating many diseases.
Antimicrobial Activity
Thiazoles have been reported to have antimicrobial properties . They can inhibit the growth of or destroy microorganisms, making them potentially useful in treating infections.
Antifungal Activity
Thiazole derivatives have been found to have antifungal properties . They can inhibit the growth of fungi, which can be useful in treating fungal infections.
Antiviral Activity
Thiazole compounds have been found to have antiviral properties . They can inhibit the replication of viruses within host organisms.
Diuretic Activity
Thiazole derivatives have been reported to have diuretic effects . Diuretics help the body get rid of excess fluid, mainly water and sodium.
Antitumor and Cytotoxic Activity
Thiazole derivatives have been found to have antitumor and cytotoxic activities . They have been tested for their cytotoxicity activity on three human tumor cell lines .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-ethyl-4-phenyl-3H-1,3-thiazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NOS/c1-2-9-10(12-11(13)14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIPBLWZURGPAOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NC(=O)S1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethyl-4-phenyl-2,3-dihydro-1,3-thiazol-2-one |
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